Mauritianin: A Technical Guide to its Natural Sources and Isolation
Mauritianin: A Technical Guide to its Natural Sources and Isolation
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the flavonoid glycoside mauritianin, focusing on its natural distribution, isolation methodologies, and analytical characterization. This guide is intended to serve as a valuable resource for researchers interested in the potential therapeutic applications of this rare natural compound.
Introduction to Mauritianin
Mauritianin, with the chemical structure kaempferol-3-O-α-L-rhamnopyranosyl-(1→2)-[α-L-rhamnopyranosyl-(1→6)]-β-D-galactopyranoside, is a complex flavonoid triglycoside.[1] First isolated from Lysimachia mauritiana, it is a relatively uncommon natural product.[1] Despite its rarity, mauritianin has garnered scientific interest due to its potential pharmacological activities, including gastroprotective, immunomodulatory, and cytoprotective effects.[1] This guide details its known natural sources and provides in-depth protocols for its extraction, isolation, and quantification.
Natural Sources of Mauritianin
Mauritianin has been identified in a variety of plant species, with the genus Astragalus being a particularly rich source. Several studies have been conducted to identify and quantify the presence of mauritianin in different plant tissues.
Principal Plant Sources
The primary plant species known to contain mauritianin are listed below:
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Astragalus Species: A significant number of species within this genus have been found to contain mauritianin, making it a key target for sourcing this compound.[1][2] Specific species with notable mauritianin content include A. monspessulanus subsp. monspessulanus, A. cicer, and A. onobrychis.[2]
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Lysimachia mauritiana : This was the first plant from which mauritianin was isolated.[1]
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Maytenus ilicifolia : The leaves of this plant have been reported to contain mauritianin, which is linked to its gastroprotective effects.[1]
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Catharanthus roseus : Mauritianin isolated from the leaves of this plant has shown potential in augmenting immune responses.[1]
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Acalypha indica : The leaves of this plant are another known source of mauritianin.[1]
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Swartzia apetala var. glabra : Methanol extracts of this plant, containing mauritianin, have demonstrated antifungal activity.[1]
Quantitative Analysis of Mauritianin in Astragalus Species
A study utilizing Ultra-High-Performance Liquid Chromatography-High-Resolution Electrospray Ionization Mass Spectrometry (UHPLC-HRESIMS) has provided quantitative data on the mauritianin content in the aerial parts of various Bulgarian Astragalus species. The results of this analysis are summarized in the table below.
| Plant Species | Phenological Stage | Mauritianin Content (ng/mg dry weight ± SD) |
| A. monspessulanus subsp. monspessulanus | Flowering | 1642.33 ± 0.02 |
| A. cicer | Flowering | 1472.43 ± 0.03 |
| A. onobrychis var. chlorocarpus | Flowering | 1008.68 ± 0.02 |
| A. glycyphylloides | Flowering | 381.81 ± 0.03 |
| A. hamosus | Flowering | 150.02 ± 0.02 |
| A. ponticus | Flowering | 13.98 ± 0.03 |
| A. corniculatus | Flowering | 4.53 ± 0.02 |
| A. glycyphyllos | Flowering | 4.34 ± 0.02 |
| A. depressus | Flowering | Not detected |
Isolation and Purification Protocols
The isolation of mauritianin from its natural sources typically involves a multi-step process of extraction and chromatographic purification. Below are detailed methodologies for both analytical and preparative scale isolation.
General Extraction Protocol
This protocol is suitable for the initial extraction of mauritianin from dried plant material.
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Sample Preparation: Air-dry the aerial parts of the plant material and grind them into a fine powder.
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Extraction:
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Weigh 200 mg of the powdered plant material.
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Add 3 mL of 80% methanol (MeOH).
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Reflux the mixture on a water bath for 30 minutes.
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Filter the extract.
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Repeat the extraction process on the plant residue with an additional 3 mL of 80% MeOH for 30 minutes.
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Combine the filtrates.
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Final Preparation: Adjust the final volume of the combined extracts to 10.0 mL with 80% MeOH. This solution is now ready for analytical quantification.
Preparative Scale Isolation and Purification
For obtaining pure mauritianin for structural elucidation and biological assays, a combination of chromatographic techniques is employed.
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Initial Extraction:
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Dried and pulverized plant material (e.g., roots, leaves) is first defatted with a non-polar solvent like petroleum ether to remove lipids and other apolar substances.
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The defatted plant material is then sequentially extracted with solvents of increasing polarity, such as chloroform, ethyl acetate, and methanol. Mauritianin, being a glycoside, is expected to be enriched in the more polar extracts (e.g., methanol or ethyl acetate).
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Column Chromatography (Initial Fractionation):
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The crude polar extract is subjected to column chromatography. Common stationary phases for flavonoid glycoside separation include silica gel, polyamide, or macroporous adsorbent resins.
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Silica Gel Chromatography: The extract is loaded onto a silica gel column and eluted with a gradient of solvents, typically starting with a less polar mixture (e.g., chloroform-methanol) and gradually increasing the polarity.
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Polyamide Column Chromatography: This is particularly effective for separating flavonoids. The column is eluted with solvents such as ethanol-water mixtures of varying concentrations.
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Further Purification with Sephadex Column Chromatography:
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Fractions enriched with mauritianin from the initial column chromatography are further purified using size-exclusion chromatography on a Sephadex LH-20 column.
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Methanol is a common eluent for this step, which separates compounds based on their molecular size and polarity.
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Final Purification by Preparative High-Performance Liquid Chromatography (Prep-HPLC):
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The final purification to obtain high-purity mauritianin is often achieved using preparative reverse-phase HPLC (RP-HPLC).
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A C18 column is typically used with a mobile phase gradient of water (often with a small percentage of acid like formic or acetic acid) and acetonitrile or methanol.
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Analytical Methodology and Characterization
UHPLC-HRESIMS for Quantification and Identification
A validated UHPLC-HRESIMS method is the current standard for the sensitive and accurate quantification of mauritianin in plant extracts.
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Instrumentation: A Q Exactive Plus Orbitrap mass spectrometer with a heated electrospray ionization (HESI) source coupled to a UHPLC system.
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Column: Kromasil C18 column (1.9 μm, 2.1 × 50 mm).
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Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
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Flow Rate: 0.3 mL/min.
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Detection: The detection is performed in negative ion mode. Mauritianin is detected as a deprotonated molecule [M-H]⁻ at an m/z of 739.21.[1]
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MS² Fragmentation: The identity of mauritianin is confirmed by its characteristic fragmentation pattern, which includes product ions at m/z 465.0275 ([M-rha-rha-H₂O-H]⁻) and 285.0396 (deprotonated kaempferol aglycone).[1]
Spectroscopic Data
The structural elucidation of mauritianin is confirmed through various spectroscopic techniques.
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Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact mass and molecular formula. The HRESIMS spectrum of mauritianin shows an ion [M-H]⁻ at m/z = 739.2104, corresponding to the molecular formula C₃₃H₄₀O₁₉.[1]
Biological Activity and Potential Signaling Pathways
Mauritianin has been reported to possess several biological activities, including antioxidant, cytoprotective, and neuroprotective effects.[3] While the specific signaling pathways modulated by mauritianin are yet to be fully elucidated, the known activities of its aglycone, kaempferol, provide insights into its potential mechanisms of action. Kaempferol is known to modulate several key cellular signaling pathways involved in inflammation, apoptosis, and cellular protection.[1][4]
Based on the known biological activities of kaempferol and its glycosides, a putative signaling pathway that could be influenced by mauritianin is the PI3K/Akt pathway, which is central to cell survival and proliferation.
Putative modulation of the PI3K/Akt signaling pathway by mauritianin.
Experimental Workflow Visualization
The overall process for the isolation and analysis of mauritianin from a plant source can be visualized as a systematic workflow.
Workflow for the isolation and analysis of mauritianin.
Conclusion
Mauritianin represents a promising but still relatively under-investigated natural product. The genus Astragalus has been identified as a reliable and rich source for this compound. The methodologies outlined in this guide for the extraction, purification, and analysis of mauritianin provide a solid foundation for researchers to further explore its chemical properties and biological activities. Future research should focus on elucidating the specific molecular targets and signaling pathways of mauritianin to fully understand its therapeutic potential.
References
- 1. Anticancer Properties of Kaempferol on Cellular Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Kaempferol 3-O-(Alpha-L-Rhamnopyranosyl(1->2)-Beta-D-Galactopyranosyl)-7-O-Alpha-L-Rhamnopyranoside | C33H40O19 | CID 57397583 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Kaempferol and Its Glycoside Derivatives as Modulators of Etoposide Activity in HL-60 Cells - PMC [pmc.ncbi.nlm.nih.gov]
